(1R,5S,6R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(1R,5S,6R)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride” is similar to the one you’re asking about . It has a molecular weight of 185.1 and is stored at a temperature of 4°C . Its physical form is oil . Another similar compound is “(1R,5S,6R)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride” with a molecular weight of 199.12 .
Molecular Structure Analysis
The molecular structure of a similar compound, “(1R,5S,6s)-3-Methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride”, can be found on ChemSpider .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “(1R,5S,6R)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride”, include a molecular weight of 185.1, storage temperature of 4°C, and it exists in an oil form .Scientific Research Applications
Synthesis and Structural Analysis
The development of tris- and monoprotected derivatives of 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeletons highlights a significant interest in these compounds for further chemical modification and application. A method involving intramolecular reductive cyclopropanation followed by palladium-catalyzed hydrogenative deprotection has been utilized to obtain unprotected bicyclic amines with high yields, showcasing the potential for these compounds in synthesizing complex molecular architectures (Gensini et al., 2002).
Analgesic Potentials
Research into 1-aryl-3-azabicyclo[3.1.0]hexanes reveals their significance as non-narcotic analgesic agents. The synthesis and testing of these compounds, including Bicifadine, have shown promising results in analgesic potency, highlighting their potential in clinical trials for pain management without the addictive properties of narcotics (Epstein et al., 1981).
Anticancer Activity
The synthesis of 3-Spiro[3-azabicyclo[3.1.0]hexane]oxindoles through one-pot three-component reactions and their evaluation against human leukemia cell lines demonstrate the potential of these compounds in developing new anticancer treatments. This work underscores the significance of azabicyclo[3.1.0]hexane derivatives in medicinal chemistry and their role in targeting cancer cells (Filatov et al., 2017).
T-type Calcium Channel Inhibition
A study on 6-pyrazoylamido-3N-substituted azabicyclo[3,1,0]hexane derivatives as T-type calcium channel inhibitors for the treatment of neuropathic pain highlights the therapeutic potential of these compounds. The design, synthesis, and evaluation of these molecules emphasize their effectiveness in alleviating neuropathic pain in rats, showcasing a promising avenue for developing new pain management therapies (Kim & Nam, 2016).
Safety and Hazards
For the similar compound “(1R,5S,6R)-3-methyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride”, the safety information includes hazard statements H315, H319, H335, and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2.2ClH/c13-12-10-7-14(8-11(10)12)6-9-4-2-1-3-5-9;;/h1-5,10-12H,6-8,13H2;2*1H/t10-,11+,12?;; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTOVUINSBVHRM-REAUUIMGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2N)CN1CC3=CC=CC=C3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@@H](C2N)CN1CC3=CC=CC=C3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.